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2-Amino-4-bromopyridine (CAS No: 84249-14-9) is a highly versatile heterocyclic building block
that has garnered significant attention in the fields of medicinal chemistry and agrochemical
synthesis.[1][2] Its structure, featuring both a reactive bromine atom and an amino group on the
pyridine ring, allows for a wide range of chemical modifications, making it a crucial intermediate
in the synthesis of complex, biologically active molecules.[1][3] The presence of these two
functional groups enables chemists to introduce diverse substituents and build intricate
molecular architectures through various synthetic strategies.[4] This guide provides an in-depth
exploration of the synthesis, physicochemical properties, and key applications of 2-amino-4-
bromopyridine, offering valuable insights for its effective utilization in research and
development.

Physicochemical and Spectroscopic Properties

The physicochemical properties of 2-amino-4-bromopyridine are fundamental to its handling,
reactivity, and application in various synthetic protocols. A summary of its key properties is
presented below.
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Property Value Reference(s)
Molecular Formula CsHsBrN2 [1][5]
Molecular Weight 173.01 g/mol [5]1[6]
Appearance Off-white to light yellow solid [1][5]

Melting Point 142-146 °C [1]

Boiling Point 268'2_0(: 8L 760 mmAg [1][5]

(Predicted)
pKa 5.72 £ 0.11 (Predicted) [1]

N Slightly soluble in Chloroform
Solubility [1]
and Methanol

3 (ppm) 7.78-7.79 (d, 1H),
1H NMR (400 MHz, DMSO-ds)  6.64-6.66 (dd, 2H), 6.20 (s, [1]
2H)

Synthesis of 2-Amino-4-bromopyridine: Key
Methodologies

Several synthetic routes for the preparation of 2-amino-4-bromopyridine have been developed,
with the choice of method often depending on the desired scale, cost-effectiveness, and
availability of starting materials.[2][5] The following sections detail the most prominent and
scalable synthetic pathways.

Route 1: From 4-Bromopyridine Hydrochloride via
Hofmann Degradation

This widely employed, multi-step synthesis commences with the readily available 4-
bromopyridine hydrochloride and proceeds through esterification, amination, and a final
Hofmann degradation.[7][8] This method is noted for its cost-effective raw materials, high yield,
and suitability for industrial-scale production.[8][9]
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Caption: Synthesis of 2-Amino-4-bromopyridine from 4-Bromopyridine Hydrochloride.

Detailed Protocol:

« Esterification: 4-bromopyridine hydrochloride is esterified to produce crude 4-bromo-2-
pyridinecarboxylic acid ethyl ester.[8][9] This step often involves the use of reagents such as
hydrogen peroxide and ferrous sulfate in a suitable solvent system.[3]
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e Amination: The crude ethyl ester from the previous step undergoes amination, typically with
ammonia, to form 4-bromo-2-pyridinecarboxamide.[8][9]

» Hofmann Degradation: The 4-bromo-2-pyridinecarboxamide is then subjected to a Hofmann
degradation reaction.[8][9] This is typically achieved by treating the amide with sodium
hydroxide and bromine in an aqueous solution.[10] The reaction mixture is heated, and upon
completion, the desired 2-amino-4-bromopyridine is isolated, often through centrifugation
and purification by crystallization.[8]

Route 2: From 2,4-Dibromopyridine-N-oxide

An alternative and efficient synthesis route starts from 2,4-dibromopyridine-N-oxide. This
method is advantageous due to its fewer reaction steps and high overall yield, making it
suitable for large-scale preparation.[4][5]
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Caption: Synthesis of 2-Amino-4-bromopyridine from 2,4-Dibromopyridine-N-oxide.
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Detailed Protocol:

Amination: 2,4-dibromopyridine-N-oxide is subjected to an amination reaction with ammonia
water in a sealed vessel at a temperature ranging from 60-110 °C.[4][5]

Reduction: The resulting intermediate, 2-amino-4-bromopyridine-N-oxide, is then reduced to
yield the final product.[5][11] This reduction can be effectively carried out using reduced iron
powder in the presence of a small amount of acid, such as hydrochloric or acetic acid.[4][11]
The final product is then isolated through filtration and can be further purified if necessary.[5]

Route 3: Laboratory-Scale Synthesis via Deprotection

For laboratory-scale synthesis, 2-amino-4-bromopyridine can be conveniently prepared by the

deprotection of tert-butyl 4-bromopyridin-2-ylcarbamate.[5]

Detailed Protocol:

tert-Butyl 4-bromopyridin-2-ylcarbamate is suspended in water.[7][12]

Hydrobromic acid (48 wt. % in water) is added, and the mixture is stirred for approximately
16 hours.[7][12]

The reaction mixture is then poured into an aqueous solution of sodium bicarbonate and
extracted with ethyl acetate.[7][12]

The combined organic phases are dried over magnesium sulfate, and the solvent is removed
under reduced pressure.[7][12]

The crude product is purified by column chromatography using ethyl acetate as the eluent to
yield pure 2-amino-4-bromopyridine.[5][7]

Reactivity and Applications in Research and
Development

The synthetic utility of 2-amino-4-bromopyridine stems from the distinct reactivity of its two

functional groups. The bromine atom is susceptible to displacement through various cross-

coupling reactions, such as Suzuki-Miyaura coupling, allowing for the introduction of a wide
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array of substituents at the 4-position.[1] The amino group, on the other hand, can be readily
functionalized or can participate in cyclization reactions to form fused heterocyclic systems.[4]

This versatile reactivity profile has established 2-amino-4-bromopyridine as a valuable
intermediate in several key areas:

e Pharmaceuticals: It is a crucial building block in the synthesis of active pharmaceutical
ingredients (APIs) for a range of therapeutic areas.[2][3] Its structural motif has been
incorporated into molecules targeting neurological disorders and various types of cancer.[2]
[3] For instance, it has been used as a starting material for synthesizing triazolopyridine
derivatives with potent anti-microbial activity.[4]

e Agrochemicals: In the agrochemical industry, 2-amino-4-bromopyridine serves as a
precursor for the development of novel herbicides, fungicides, and pesticides.[2][3] Its use
allows for the creation of more effective and selective crop protection agents.[3]

» Material Science: The compound is also utilized in the development of advanced materials,
such as conductive polymers and organic semiconductors, which have applications in
electronics and energy.[3]

A Related Scaffold: 2-(4-Bromopyridin-2-yl)propan-
2-ol

As noted in the introduction, the compound 2-(4-bromopyridin-2-yl)propan-2-ol (CAS No:
477252-20-3) is structurally related to the primary topic of this guide. While less extensively
documented in terms of its applications, its physicochemical properties are available.

Property Value Reference(s)
Molecular Formula CsH10BrNO [13][14]
Molecular Weight 216.07 g/mol [13][15]
2-(4-bromo-2-pyridinyl)propan-
IUPAC Name ) (I pyricinyDprop [13]
-0
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Patents exist for this chemical structure, indicating its potential utility in various fields of
research and development.[13]

Conclusion

2-Amino-4-bromopyridine is a pivotal heterocyclic intermediate with a broad spectrum of
applications in drug discovery, agrochemical synthesis, and material science. Its versatile
reactivity, stemming from the presence of both an amino and a bromo group, allows for the
efficient construction of complex molecular architectures. The well-established and scalable
synthetic routes to this compound further enhance its value to the scientific community. A
thorough understanding of its properties and synthetic methodologies, as detailed in this guide,
is essential for researchers and professionals seeking to leverage this powerful building block
in their own research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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